Cas no 99113-56-1 (1-Bromo-5-methylhex-3-ene)

1-Bromo-5-methylhex-3-ene is a brominated unsaturated hydrocarbon with the molecular formula C₇H₁₃Br. This compound features a reactive bromine substituent at the 1-position and a methyl group at the 5-position, along with a double bond at the 3-ene position, making it a versatile intermediate in organic synthesis. Its structure allows for selective functionalization, particularly in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The presence of both alkene and alkyl bromide functionalities enhances its utility in constructing complex molecular frameworks. Suitable for use in pharmaceuticals, agrochemicals, and specialty chemicals, it offers precise reactivity for controlled synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to light and moisture.

1-Bromo-5-methylhex-3-ene structure

Product Name:1-Bromo-5-methylhex-3-ene

CAS No:99113-56-1

MF:C₇H₁₃Br

MW:177.082121610641

CID:5057659

Update Time:2025-05-28

1-Bromo-5-methylhex-3-ene Chemical and Physical Properties

Names and Identifiers

- 1-bromo-5-methylhex-3-ene
- 1-Bromo-5-methylhex-3-ene
- Inchi： 1S/C7H13Br/c1-7(2)5-3-4-6-8/h3,5,7H,4,6H2,1-2H3
- InChI Key： BIPFWVCMZFPKJN-UHFFFAOYSA-N
- SMILES： BrCCC=CC(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 64.8
XLogP3: 3.1
Topological Polar Surface Area: 0

1-Bromo-5-methylhex-3-ene Pricemore >>

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